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Compound of Interest

Compound Name: Q134R

Cat. No.: B8210124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Q134R is a novel, neuroprotective 8-hydroxyquinoline derivative that functions as a small

molecule inhibitor of the Nuclear Factor of Activated T-cells (NFAT) signaling pathway.[1][2][3]

[4][5] Notably, it suppresses NFAT activity without directly inhibiting calcineurin (CN), offering a

potentially safer therapeutic profile compared to traditional calcineurin inhibitors.[3][4][5] Having

demonstrated the ability to cross the blood-brain barrier, Q134R is a promising candidate for

research in Alzheimer's disease and other aging-related neurodegenerative disorders.[2][3][6]

These application notes provide detailed protocols for the preparation of Q134R stock solutions

for both in vitro and in vivo experimental applications, along with a summary of its key

properties and relevant signaling pathways.
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Property Value Source

CAS Number 2022949-46-6 [2][7]

Molecular Formula C₂₂H₁₇F₃N₄O [7]

Molecular Weight 410.39 g/mol [7]

Appearance Solid [2]

Solubility
100 mg/mL in DMSO (243.67

mM)
[2][7]

IC₅₀ (NFAT Inhibition)
~400 nM (in primary rat

astrocytes)
[3]

Mechanism of Action Suppresses NFAT signaling [2][3][4][8]

In Vivo Data and Dosing Information
Parameter Value Species Source

Effective Oral Dose 4 mg/kg Mouse [2][3][8][9][10]

LD₅₀ >90 mg/kg Mouse [3]

No Observed Adverse

Effect Level (NOAEL)
30 mg/kg Rat [3]

Maximal Tolerated

Dose (MTD)
12 mg/kg Dog [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Q134R Stock
Solution for In Vitro Use
This protocol describes the preparation of a concentrated stock solution of Q134R in dimethyl

sulfoxide (DMSO), suitable for use in cell-based assays.
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Q134R (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Preparation: Allow the vial containing Q134R solid and the DMSO to equilibrate to room

temperature.

Weighing: Accurately weigh the desired amount of Q134R solid using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.10 mg of

Q134R (Molecular Weight = 410.39 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Q134R. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the Q134R is completely dissolved. If dissolution is slow,

brief sonication in an ultrasonic water bath may be required to achieve a clear solution.[2][7]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[2]

Protocol 2: Preparation of a Q134R Formulation for Oral
Gavage in Rodents
This protocol provides an example of how to prepare a Q134R formulation for in vivo studies,

specifically for oral administration to mice at a dose of 4 mg/kg. This formulation should be

prepared fresh daily.
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Materials:

10 mM Q134R stock solution in DMSO (from Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl), sterile

Sterile conical tubes

Procedure:

Calculate Required Volume: Determine the total volume of the dosing solution needed based

on the number of animals and the dosing volume (e.g., 10 mL/kg).

Formulation Preparation (example for a 1 mg/mL solution):

In a sterile conical tube, combine the following in order, ensuring each component is fully

mixed before adding the next:

10% DMSO (e.g., 100 µL of your 10 mM Q134R stock in DMSO for a final volume of 1

mL)

40% PEG300 (e.g., 400 µL)

5% Tween-80 (e.g., 50 µL)

45% Saline (e.g., 450 µL)

Mixing: Vortex the final solution thoroughly to ensure a homogenous mixture.

Administration: Administer the freshly prepared formulation to the animals via oral gavage at

the calculated volume to achieve the desired dose.
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Q134R Mechanism of Action: Inhibition of the NFAT
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Caption: Workflow for using Q134R in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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